Cas no 69713-27-5 (tert-butyl 2-(pyridin-3-yl)acetate)

• Product name: tert-butyl 2-(pyridin-3-yl)acetate
• CAS No: 69713-27-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2110359
• PubChem ID: 11542918

tert-butyl 2-(pyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(pyridin-3-yl)acetate
• tert-butyl 2-pyridin-3-ylacetate
• AKOS018050059
• DTXSID30468290
• SCHEMBL9784190
• 3-Pyridineacetic acid, 1,1-dimethylethyl ester
• XDIHUIZQEAEIIJ-UHFFFAOYSA-N
• DA-20046
• 69713-27-5

• Inchi： InChI=1S/C11H15NO2/c1-11(2,3)14-10(13)7-9-5-4-6-12-8-9/h4-6,8H,7H2,1-3H3
• InChI Key： XDIHUIZQEAEIIJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų